Cas no 34271-27-7 (Acetyl-D-alpha-aminobutyric acid)

Acetyl-D-alpha-aminobutyric acid Properties

Names and Identifiers

• (R)-2-Acetamidobutanoic acid
• Ac-D-2-Abu-OH
• Acetyl-D-α-aminobutyric acid
• Butanoic acid, 2-(acetylamino)-, (2R)-
• (R)-2-Acetylamino-buttersaeure
• (R)-2-acetylamino-butyric acid
• AG-F-16473
• AK-87748
• ANW-58116
• CTK1C3423
• NSC 203440
• Acetyl-D-2-aminobutyric acid
• N-Acetyl-D-butyrine
• Ac-D-Abu(2)-OH
• Ac-D-2-Abu-OH, AldrichCPR
• 4099AB
• Butanoicacid,2-(acetylamino)-,(2R)-
• N-alpha-Acetyl-D-alpha-aminobutyric acid
• (2R)-2-acetamidobutanoic acid
• (R)-2-Acetamidobutanoicacid
• MFCD01862370
• Acetyl-D-alpha-aminobutyric acid
• CS-0153928
• SCHEMBL12064252
• 34271-27-7
• DTXSID50482559
• EN300-315791
• Ac-D-alpha-aminobutyric acid
• DS-18371
• AKOS006278501
• (R)-2-Acetamidobutanoic acid (Ac-D-Abu-OH)
• +Expand

• MDL： MFCD01862370
• InChIKey： WZVZUKROCHDMDT-RXMQYKEDSA-N
• Inchi： 1S/C6H11NO3/c1-3-5(6(9)10)7-4(2)8/h5H,3H2,1-2H3,(H,7,8)(H,9,10)/t5-/m1/s1
• SMILES： O([H])C([C@@]([H])(C([H])([H])C([H])([H])[H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 145.074
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 145.074
• Heavy Atom Count: 10
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 0.37660
• Refractive Index: 1.456
• Boiling Point: 368.2ºC at 760 mmHg
• Melting Point: 132 °C
• Flash Point: 176.5ºC
• Solubility: Soluble (218 g/l) (25 º C),
• Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),